succinimidyl N-(N/'-(3-azido-5-nitrobenzoyl)tyrosyl)-beta-alanate
succinimidyl N-(N/'-(3-azido-5-nitrobenzoyl)tyrosyl)-beta-alanate
Brand Name:
Vulcanchem
CAS No.:
126083-10-1
VCID:
VC0144962
InChI:
InChI=1S/C23H21N7O9/c24-28-27-15-10-14(11-16(12-15)30(37)38)22(35)26-18(9-13-1-3-17(31)4-2-13)23(36)25-8-7-21(34)39-29-19(32)5-6-20(29)33/h1-4,10-12,18,31H,5-9H2,(H,25,36)(H,26,35)/t18-/m0/s1
SMILES:
C1CC(=O)N(C1=O)OC(=O)CCNC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])N=[N+]=[N-]
Molecular Formula:
C23H21N7O9
Molecular Weight:
539.5 g/mol
succinimidyl N-(N/'-(3-azido-5-nitrobenzoyl)tyrosyl)-beta-alanate
CAS No.: 126083-10-1
Main Products
VCID: VC0144962
Molecular Formula: C23H21N7O9
Molecular Weight: 539.5 g/mol
CAS No. | 126083-10-1 |
---|---|
Product Name | succinimidyl N-(N/'-(3-azido-5-nitrobenzoyl)tyrosyl)-beta-alanate |
Molecular Formula | C23H21N7O9 |
Molecular Weight | 539.5 g/mol |
IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 3-[[(2S)-2-[(3-azido-5-nitrobenzoyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]propanoate |
Standard InChI | InChI=1S/C23H21N7O9/c24-28-27-15-10-14(11-16(12-15)30(37)38)22(35)26-18(9-13-1-3-17(31)4-2-13)23(36)25-8-7-21(34)39-29-19(32)5-6-20(29)33/h1-4,10-12,18,31H,5-9H2,(H,25,36)(H,26,35)/t18-/m0/s1 |
Standard InChIKey | OOWJAEYANIBAQP-SFHVURJKSA-N |
Isomeric SMILES | C1CC(=O)N(C1=O)OC(=O)CCNC(=O)[C@H](CC2=CC=C(C=C2)O)NC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])N=[N+]=[N-] |
SMILES | C1CC(=O)N(C1=O)OC(=O)CCNC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])N=[N+]=[N-] |
Canonical SMILES | C1CC(=O)N(C1=O)OC(=O)CCNC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])N=[N+]=[N-] |
Synonyms | ANBTBA succinimidyl N-(N'-(3-azido-5-nitrobenzoyl)-Tyr)7beta-Ala succinimidyl N-(N'-(3-azido-5-nitrobenzoyl)tyrosyl)-beta-alanate |
PubChem Compound | 3037826 |
Last Modified | Nov 11 2021 |
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